Cas no 2229285-02-1 (3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine
• CAS No: 2229285-02-1
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5894474
• PubChem ID: 165711142
• Update Time: 2025-10-19

3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine
• EN300-1728149
• 2229285-02-1

• Inchi： 1S/C11H16FN/c1-8-4-3-5-9(2)11(8)10(12)6-7-13/h3-5,10H,6-7,13H2,1-2H3
• InChI Key： WFUPDJCETCADDK-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine

Introduction to 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine (CAS No: 2229285-02-1)

3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229285-02-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluorinated propylamine moiety linked to a dimethylbenzene backbone, has garnered attention due to its structural complexity and potential biological activity. The presence of both fluoroalkyl and arylamine functional groups makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The structural framework of 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine consists of a propyl chain with a fluorine atom at the third carbon position, attached to a benzene ring substituted with two methyl groups at the 2 and 6 positions. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluoro substituent, in particular, is well-known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles in drug molecules.

In recent years, there has been growing interest in the use of fluoroalkylamines as pharmacophores due to their ability to enhance drug efficacy and selectivity. Studies have demonstrated that the introduction of fluorine atoms into amine-based compounds can lead to improved binding to biological receptors, increased bioavailability, and reduced susceptibility to degradation by metabolic enzymes. The compound 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine exemplifies this trend, as its design incorporates these features to potentially yield compounds with enhanced pharmacological properties.

One of the most compelling aspects of 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine is its potential application in the development of central nervous system (CNS) drugs. The dimethylbenzene (xylene) moiety provides a lipophilic scaffold that can facilitate blood-brain barrier penetration, while the fluorinated propylamine segment offers opportunities for selective interaction with neurotransmitter receptors. Current research in this area suggests that such compounds may exhibit activity as monoamine oxidase inhibitors (MAOIs), serotonin reuptake inhibitors (SRIs), or other agents targeting neurological disorders.

Furthermore, the structural similarity of 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine to known pharmacologically active molecules has prompted investigations into its potential use as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify derivatives of this compound that may exhibit improved potency and selectivity against specific biological targets. This approach has been successfully applied in other areas of medicinal chemistry, suggesting that 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine could serve as a valuable building block for novel therapeutics.

The synthesis of 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine presents an interesting challenge due to the need to introduce both the fluorine atom and the amine functionality in a regioselective manner. Advanced synthetic techniques such as cross-coupling reactions, fluorination methods, and transition metal catalysis are often employed to achieve this goal. Recent advances in synthetic chemistry have made it possible to construct complex molecules like this one with high precision and yield, opening up new avenues for drug discovery.

From a computational chemistry perspective, the study of 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine has provided insights into the relationship between molecular structure and biological activity. Techniques such as quantum mechanical calculations and molecular dynamics simulations have been used to predict how this compound might interact with biological targets at the atomic level. These studies not only enhance our understanding of its potential pharmacological effects but also guide the design of more effective derivatives.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents based on novel chemical scaffolds like 3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine. Given its structural features and potential biological activity, this compound represents an exciting opportunity for further exploration. As our understanding of drug design principles continues to evolve, it is likely that molecules like this will play an increasingly important role in the development of next-generation pharmaceuticals.

In conclusion,3-(2,6-dimethylphenyl)-3-fluoropropan-1-amine (CAS No: 2229285-02-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a fluorinated propylamine group and a dimethylbenzene backbone makes it an attractive candidate for further development as a therapeutic agent. With ongoing advancements in synthetic chemistry and computational methods,this compound holds promise for contributing to future medical breakthroughs, particularly in areas such as neurology and central nervous system disorders.